Cas no 1256784-23-2 (4-chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinazoline)

• Product Name: 4-chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinazoline
• CAS No: 1256784-23-2
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• CID: 2143858
• Update Time: 2023-11-19

4-chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinazoline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinazoline
• BFZWJYPQJJXUAR-UHFFFAOYSA-N
• 4-chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinazolin
• 4-chloro-6,6-dimethyl- 5,6,7,8-tetrahydroquinazoline
• CID 86647811
• Quinazoline, 4-chloro-5,6,7,8-tetrahydro-6,6-dimethyl-

• Inchi： 1S/C10H13ClN2/c1-10(2)4-3-8-7(5-10)9(11)13-6-12-8/h6H,3-5H2,1-2H3
• InChI Key： BFZWJYPQJJXUAR-UHFFFAOYSA-N
• SMILES： ClC1=C2C(CCC(C)(C)C2)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Topological Polar Surface Area: 25.8

Experimental Properties

• Density: 1.136±0.06 g/cm3(Predicted)
• Boiling Point: 294.6±40.0 °C(Predicted)
• pka: 1.10±0.40(Predicted)